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Compound of Interest

Compound Name: Riselcaftor

Cat. No.: B12361317

Disclaimer: No specific Safety Data Sheet (SDS) for Riselcaftor was found during the
information gathering process. The following guidance is based on the best practices for
handling potent pharmaceutical compounds in a research laboratory setting and should be
supplemented by a compound-specific risk assessment before any handling occurs.
Riselcaftor is identified as a Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)
modulator intended for research purposes. As with any potent research compound, caution and
strict adherence to safety protocols are paramount to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are critical for
minimizing exposure to potent compounds like Riselcaftor. The following table summarizes the
recommended PPE for various laboratory activities involving this compound.
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Activity Required Personal Protective Equipment
Low-Risk Activities(e.g., handling sealed - Standard laboratory coat- Safety glasses with
containers, visual inspection) side shields- Single pair of nitrile gloves

) ] o ) ] - Disposable lab coat or gown- Chemical splash
Medium-Risk Activities(e.g., preparing dilute ) o
) o o goggles- Double-gloving with nitrile gloves-
solutions, weighing small quantities in a ) ) )
) Respiratory protection (e.g., N95 respirator, or
containment enclosure) ) )
as determined by risk assessment)

- Disposable, low-permeability coveralls or

) ) o ] gown- Face shield worn over chemical splash
High-Risk Activities(e.g., handling powders, ) o )
o N ] goggles- Double-gloving with nitrile gloves, with
weighing larger quantities, procedures with a ] )
o ) the outer pair changed frequently- Powered Air-
high likelihood of aerosol generation) o ) ) )
Purifying Respirator (PAPR) with appropriate

cartridges

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for the safe handling of Riselcaftor. The
following procedural steps provide a direct guide for laboratory personnel.

Preparation and Pre-Handling

» Designated Area: All work with Riselcaftor should be conducted in a designated and clearly
marked area, such as a chemical fume hood or a containment glove box.

» Risk Assessment: Before beginning any new procedure, perform a thorough risk assessment
to identify potential hazards and ensure appropriate control measures are in place.

o Gather Materials: Assemble all necessary equipment, reagents, and waste containers within
the designated handling area before introducing the compound.

e Donning PPE: Put on all required PPE in the correct order in an anteroom or designated
clean area before entering the handling area.
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Compound Handling

Weighing and Aliquoting: Whenever possible, use a closed system for weighing and
transferring the compound. If handling powders, employ techniques that minimize dust
generation, such as gentle scooping within a ventilated balance enclosure.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to
prevent splashing. Keep containers covered as much as possible during the process.

Spill Management: In the event of a spill, immediately alert others in the area. Use a pre-
prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside
in. All materials used for spill cleanup must be disposed of as hazardous waste.[1]

Post-Handling and Decontamination

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with a validated cleaning agent.[2]

Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan

Proper disposal of Riselcaftor and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with Riselcaftor, including
unused compound, contaminated labware (e.g., vials, pipette tips), and used PPE, must be
segregated as hazardous chemical waste.

Waste Containers: Use clearly labeled, sealed, and compatible waste containers for the
collection of Riselcaftor waste.

Disposal Protocol: All waste must be disposed of through the institution's hazardous waste
management program. Follow all local, state, and federal regulations for the disposal of
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potent pharmaceutical compounds.[3][4][5] Do not dispose of Riselcaftor down the drain or
in the regular trash.

Experimental Workflow for Safe Handling of
Riselcaftor

The following diagram illustrates the logical workflow for the safe handling of Riselcaftor in a
laboratory setting, from preparation to disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b12361317?utm_src=pdf-body
https://www.benchchem.com/product/b12361317?utm_src=pdf-body
https://www.benchchem.com/product/b12361317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

BENBHE Check Availability & Pricing

Preparation Phase

1. Designate Handling Area

2. Conduct Risk Assessment

3. Assemble All Materials

4. Don Appropriate PPE

Handlin; Phase
A

QY
Spill Management

/
/

/
//After Cleanup

Post—H%dlin&Pﬁase

7. Decontaminate Surfaces & Equipment

;

8. Doff PPE Correctly

\

9. Personal Hygiene

Disg ;)sal

10. Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Riselcaftor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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